Cas no 900008-06-2 (5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-nitrobenzamide
• CAS No: 900008-06-2
• MF: C₁₉H₁₃ClN₆O₄
• MW: 424.797322034836
• CID: 5493541
• PubChem ID: 16804178
• Update Time: 2025-09-28

5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-nitrobenzamide
• 5-chloro-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-nitrobenzamide
• VU0501391-1
• F2823-0393
• 900008-06-2
• 5-chloro-2-nitro-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide
• AKOS024470454
• 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-nitrobenzamide

• Inchi： 1S/C19H13ClN6O4/c1-11-2-5-13(6-3-11)25-17-15(9-22-25)19(28)24(10-21-17)23-18(27)14-8-12(20)4-7-16(14)26(29)30/h2-10H,1H3,(H,23,27)
• InChI Key： WMRISWUPYMMVKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NN1C=NC2=C(C=NN2C2C=CC(C)=CC=2)C1=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 424.0686806g/mol
• Monoisotopic Mass: 424.0686806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-nitrobenzamide

5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide (CAS No. 900008-06-2): A Comprehensive Overview

The compound 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide (CAS No. 900008-06-2) is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, is often explored for its potential biological activities and applications in drug discovery. Its complex structure, featuring a chloro substituent and a nitrobenzamide moiety, makes it a subject of interest for researchers investigating novel therapeutic agents.

One of the key reasons for the growing interest in 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide is its structural similarity to known kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often targeted in the treatment of various diseases, including cancer and inflammatory disorders. Researchers are particularly intrigued by how the pyrazolo[3,4-d]pyrimidine scaffold, combined with the nitrobenzamide group, might influence binding affinity and selectivity toward specific kinase targets.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. This has led to increased searches for compounds like 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide in academic and industrial databases. Scientists are keen to understand its structure-activity relationship (SAR), pharmacokinetic properties, and potential as a lead compound in drug development.

The synthesis of 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. The presence of the chloro and nitro groups adds complexity to its synthetic pathway, requiring precise control over reaction conditions to achieve high purity and yield. Researchers often employ techniques such as HPLC and NMR spectroscopy to characterize and validate the compound's structure.

Beyond its potential therapeutic applications, 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide is also studied for its physicochemical properties. Its solubility, stability, and reactivity under various conditions are critical factors that influence its suitability for further development. These properties are often explored in the context of drug formulation and delivery systems, which are hot topics in pharmaceutical sciences.

The compound's CAS No. 900008-06-2 serves as a unique identifier, facilitating its tracking in chemical inventories and regulatory submissions. As the pharmaceutical industry continues to emphasize intellectual property (IP) protection, accurate documentation of such specialized compounds becomes increasingly important. This has led to a rise in searches for CAS numbers and chemical identifiers in patent databases and scientific literature.

In conclusion, 5-chloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-nitrobenzamide represents a fascinating area of research with broad implications for drug discovery and development. Its unique structure, combined with the growing demand for kinase inhibitors and small-molecule therapeutics, positions it as a compound of significant interest. Future studies will likely focus on optimizing its biological activity and exploring its potential in treating various diseases, making it a key player in the evolving landscape of medicinal chemistry.